5-methyl-10-phenyl-8H-thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one

• IUPAC Name: 8-methyl-14-phenyl-15-thia-9,10,17-triazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(17),2,4,6,8,12(16),13-heptaen-11-one
• InChI: InChI=1S/C20H13N3OS/c1-12-14-9-5-6-10-15(14)18-21-19-16(20(24)23(18)22-12)11-17(25-19)13-7-3-2-4-8-13/h2-11H,1H3
• InChI Key: XAYRGLFYSBBMHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=NC3=C(C2=O)C=C(S3)C4=CC=CC=C4)C5=CC=CC=C15
• Molecular Formula: C20H13N3OS
• Molecular Weight: 343.4 g/mol

Description

“5-methyl-10-phenyl-8H-thieno[2’,3’:4,5]pyrimido[2,1-a]phthalazin-8-one” is a chemical compound with the molecular formula C20H13N3OS. It contains a total of 42 bonds, including 29 non-H bonds, 20 multiple bonds, 1 rotatable bond, 3 double bonds, and 17 aromatic bonds.

Molecular Structure Analysis

The molecular structure of this compound includes 1 five-membered ring, 4 six-membered rings, 1 nine-membered ring, and 2 ten-membered rings. It also contains 1 amidine derivative and 1 hydrazone.

Physical And Chemical Properties Analysis

The average mass of this compound is 343.402 Da, and its monoisotopic mass is 343.077942 Da.

Scientific Research Applications

Heterocyclic Chemistry and Synthesis

Research into compounds structurally related to "5-methyl-10-phenyl-8H-thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one" focuses on the synthesis and characterization of novel heterocyclic compounds. These studies have explored various synthetic pathways, revealing the potential of these compounds in creating diverse chemical entities with potential biological applications. For instance, the synthesis of novel pyrrylthieno[2,3-d]pyrimidines and related compounds has been explored, highlighting methodologies for incorporating different substituents into the thieno[2,3-d]pyrimidine scaffold (Bakhite et al., 2002). Similarly, research into tetrahydrobenzothienopyrimidine derivatives under microwave irradiation demonstrates the efficiency of modern synthetic techniques in producing complex heterocycles (Abdalha et al., 2011).

Cyclization Reactions and Chemical Properties

The chemical reactivity and cyclization reactions of thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one analogs have been extensively studied, providing insights into the potential for creating new chemical entities. For example, the chemistry and cyclization reactions of 2-methylpyrimido thienoquinoxaline derivatives offer pathways to synthesize novel compounds with potential for further functionalization (Badr et al., 1992). These studies contribute to a deeper understanding of the structural and electronic factors influencing the reactivity of such complex heterocycles.

Biological Applications and Antimicrobial Activity

While explicitly avoiding drug use, dosage, and side effects, it's worth noting that research into compounds with structural similarity to "5-methyl-10-phenyl-8H-thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one" often investigates their potential biological activities. For instance, new thienopyrimidine derivatives have been synthesized and evaluated for their antimicrobial activities, underscoring the relevance of these compounds in the search for new antimicrobial agents (Abdel-rahman et al., 2002). Such studies highlight the potential of thienopyrimido[2,1-a]phthalazin-8-one and related compounds in contributing to the development of new therapeutic agents based on their antimicrobial properties.